butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide

• Molecular Formula: C12H17N4O3S-
• Molecular Weight: 297.36 g/mol
• IUPAC Name: (1E)-N-[4-(dimethylaminodiazenyl)phenyl]sulfonylbutanimidate
• InChI: InChI=1S/C12H18N4O3S/c1-4-5-12(17)14-20(18,19)11-8-6-10(7-9-11)13-15-16(2)3/h6-9H,4-5H2,1-3H3,(H,14,17)/p-1
• InChI Key: XIXUZLFILBOXAI-UHFFFAOYSA-M
• Isomeric SMILES: CCC/C(=N\S(=O)(=O)C1=CC=C(C=C1)N=NN(C)C)/[O-]
• SMILES: CCCC(=NS(=O)(=O)C1=CC=C(C=C1)N=NN(C)C)[O-]

Description

Butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide, also known as BPTES, is a small molecule inhibitor that targets the glutaminase enzyme. Glutaminase is an enzyme that catalyzes the conversion of glutamine to glutamate, which is essential for cancer cell survival. BPTES has been shown to have potential as an anti-cancer drug, and research is ongoing to explore its potential applications.

Mechanism of Action

Butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide works by inhibiting the activity of the glutaminase enzyme, which is essential for cancer cell survival. By blocking the conversion of glutamine to glutamate, butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide deprives cancer cells of a key nutrient that they need to grow and divide. This leads to a reduction in cell proliferation and ultimately, cell death.
Biochemical and Physiological Effects:
butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the activity of the glutaminase enzyme, butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide has also been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to reduce the levels of glutamate in cancer cells, which can lead to a reduction in oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide in lab experiments is its specificity. Because it targets the glutaminase enzyme, butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide is highly selective and does not affect other enzymes or processes in the cell. This makes it a valuable tool for studying the role of glutaminase in cancer cell biology. However, butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide also has some limitations. It is a small molecule inhibitor, which means that it may have limited efficacy in vivo. Additionally, the synthesis of butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide is complex and requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research on butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide. One area of interest is the development of new and more efficient synthesis methods for butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide. Another area of interest is the investigation of butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide in combination with other drugs or therapies. Finally, there is also interest in exploring the potential of butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide as a therapeutic agent for other diseases, such as neurodegenerative disorders.

Synthesis Methods

Butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis method involves the use of various reagents and catalysts to produce the final product. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process requires specialized equipment and expertise.

Scientific Research Applications

Butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide has been the subject of extensive scientific research in recent years. Its potential as an anti-cancer drug has been investigated in numerous studies, and it has shown promise in preclinical trials. butanoyl({4-[(1E)-3,3-dimethyltriaz-1-en-1-yl]phenyl}sulfonyl)azanide has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo, and it has been shown to be particularly effective against certain types of cancer, such as triple-negative breast cancer.